Cas no 1798974-52-3 (3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide)

• Product Name: 3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide
• CAS No: 1798974-52-3
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 6110272
• PubChem ID: 100077657
• Update Time: 2025-05-19

3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z1768828469
• EN300-6616628
• 3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide
• 1798974-52-3

• Inchi： 1S/C17H22N4O/c1-13-7-9-21(10-8-13)16(19)15(11-18)17(22)20-12-14-5-3-2-4-6-14/h2-6,13H,7-10,12,19H2,1H3,(H,20,22)/b16-15+
• InChI Key： RCUDPGDTUCOBMT-FOCLMDBBSA-N
• SMILES： O=C(/C(/C#N)=C(\N)/N1CCC(C)CC1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.17936134g/mol
• Monoisotopic Mass: 298.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.2Ų

Additional information on 3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide

Introduction to 3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide (CAS No. 1798974-52-3)

3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide, identified by its CAS number 1798974-52-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a cyano group, and a piperidine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure incorporates several key features that are highly relevant to modern drug discovery efforts. The benzyl group at the N-position contributes to the overall lipophilicity of the molecule, which is often a critical parameter in determining its pharmacokinetic properties. Additionally, the cyano group introduces a polar character, influencing solubility and interactions with biological targets. The 4-methylpiperidin-1-yl substituent is particularly noteworthy, as piperidine derivatives are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the 3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide scaffold may interact effectively with enzymes and receptors involved in various disease pathways. For instance, preliminary simulations suggest potential binding interactions with kinases and proteases, which are key targets in oncology and inflammatory diseases. These findings align with the growing emphasis on structure-based drug design approaches.

In the realm of medicinal chemistry, the synthesis of analogs derived from 3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide represents an active area of research. By strategically modifying substituents or introducing new functional groups, chemists aim to optimize pharmacological profiles such as potency, selectivity, and bioavailability. The benzyl group, in particular, offers a handle for further derivatization through reductive amination or nucleophilic substitution reactions, allowing for the creation of diverse chemical libraries.

The cyano group within the molecule also presents opportunities for functionalization. Conversion to amides or carboxylic acids can yield derivatives with altered solubility characteristics or enhanced binding interactions. Furthermore, the piperidine ring is known to be bioisosteric with other heterocyclic systems commonly found in drugs, making it a valuable component for scaffold hopping strategies. These attributes make 3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide (CAS No. 1798974-52-3) a promising candidate for further exploration.

Current research in drug discovery increasingly leverages high-throughput screening (HTS) technologies to identify hits from large compound libraries. Compounds like 3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide are often included in such screens due to their structural complexity and predicted biological activity. If initial assays show promise, subsequent efforts would focus on optimizing lead compounds through iterative medicinal chemistry campaigns.

The role of crystallography in understanding molecular interactions cannot be overstated. X-ray crystallographic studies have revealed detailed insights into how small molecules bind to biological targets at the atomic level. For instance, recent publications have demonstrated how modifications around the piperidine ring can fine-tune binding affinities by altering hydrogen bonding patterns or hydrophobic interactions. Such structural insights are invaluable for guiding synthetic modifications aimed at improving drug-like properties.

Another emerging trend is the use of machine learning algorithms to predict biological activity based on molecular descriptors. These computational tools can analyze vast datasets containing experimentally determined properties of compounds like 3-amino-N-benzyl-2-cyano-3-(4-methylpiperidin-1-y l)p rop - 2 - en am ide (CAS No. 1798974 - 52 - 3) and identify patterns that correlate with desired pharmacological effects. This approach accelerates the hit-to-lead process by prioritizing compounds most likely to succeed in later stages of development.

The versatility of this compound also extends to its potential applications in material science and agrochemicals. While primarily studied for its pharmaceutical relevance, derivatives may exhibit properties useful in other domains upon appropriate functionalization. For example, modifications designed to enhance photostability could open doors for applications in photodynamic therapy or advanced materials.

In conclusion, 3 - amino - N - benzyl - 2 - cyano - 3 - ( 4 - methyl piper id ine - 1 - yl ) prop - 2 - en am ide (CAS No . 1798974 - 52 - 3) represents a structurally intriguing molecule with broad implications for drug discovery and chemical innovation . Its unique combination of functional groups positions it as a valuable scaffold for further exploration , offering opportunities across multiple therapeutic areas . As research continues , this compound is likely to play an increasingly important role in shaping future advances in medicinal chemistry .